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Compound of Interest

Compound Name: Cridanimod Sodium

Cat. No.: B1668242

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cridanimod Sodium is a small-molecule immunomodulator and a potent inducer of interferons
(IFN-a and IFN-PB).[1][2] It also functions as a progesterone receptor (PR) activator, which has
shown potential in increasing the sensitivity of certain cancer cells to progestin monotherapy.[2]
[3] Accurate and consistent preparation of stock solutions is critical for ensuring the reliability
and reproducibility of in vitro and in vivo experimental results. This document provides a

detailed protocol for the preparation, storage, and handling of Cridanimod Sodium stock
solutions.

Physicochemical Properties

A summary of the key properties of Cridanimod Sodium is presented below. This data is
essential for accurate calculations and proper handling of the compound.
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Property Value Source
Chemical Formula CisH10NNaOs [4]
Molecular Weight 275.24 g/mol

CAS Number 58880-43-6

Appearance Crystalline solid

DMSO: 125 mg/mL (493.56
Solubility (in vitro) mM) Water: < 0.1 mg/mL
(Insoluble)

Experimental Protocol: Preparation of a 100 mM
DMSO Stock Solution

This protocol details the steps to prepare a high-concentration stock solution of Cridanimod
Sodium in Dimethyl Sulfoxide (DMSO).

2.1. Materials and Equipment

e Cridanimod Sodium (solid powder)

¢ Anhydrous/Low-moisture DMSO (newly opened bottle recommended)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Pipettes and sterile filter tips

o Vortex mixer

» Bath sonicator

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

2.2. Stock Solution Calculation
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To prepare a 100 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

Example Calculation for 1 mL of 100 mM stock solution:

e Mass (mg) = 0.1 mol/L x 0.001 L x 275.24 g/mol x 1000 mg/g
e Mass (mg) = 27.52 mg

2.3. Step-by-Step Procedure

e Aliquot Compound: Carefully weigh out 27.52 mg of Cridanimod Sodium powder using an
analytical balance and place it into a sterile vial.

¢ Add Solvent: Add 1 mL of anhydrous DMSO to the vial containing the compound.

« Initial Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate initial
dissolution.

e Sonication: To ensure complete dissolution, place the vial in a bath sonicator for 10-15
minutes. The solution should become clear. If precipitation is observed, gentle warming and
further sonication may be required.

e Final Check: Visually inspect the solution to ensure no solid particles remain.

o Aliquot and Store: For ease of use and to avoid repeated freeze-thaw cycles, aliquot the
stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store
immediately under the recommended conditions (see Section 3).

2.4. Experimental Workflow
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Caption: Workflow for Cridanimod Sodium stock solution preparation.

Storage and Stability
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Proper storage is crucial to maintain the integrity and activity of Cridanimod Sodium.

Form Short-Term Storage Long-Term Storage  Shelf Life
) 0-4°C (daysto -20°C (months to >2 years if stored
Solid Powder
weeks) years) properly

] -20°C (up to 1 year) 1-2 years depending
DMSO Stock Solution N/A
-80°C (up to 2 years) on temperature

Note: Avoid repeated freeze-thaw cycles of the stock solution. It is highly recommended to
store it in single-use aliquots.

Mechanism of Action Overview

Cridanimod Sodium acts as an immunomodulator primarily by inducing the expression of
Type | interferons. This activity is central to its antiviral and potential antineoplastic effects.

Cridanimod Sodium

Progesterone Receptor (PR) Induction of
Activation IFN-a and IFN-3

Immunomodulatory &
Antiviral Response

Click to download full resolution via product page

Caption: Simplified signaling pathway of Cridanimod Sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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